Cas no 2227703-10-6 (2-(3S)-3-aminobutyl-4,6-difluorophenol)

• Product Name: 2-(3S)-3-aminobutyl-4,6-difluorophenol
• CAS No: 2227703-10-6
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6004741
• PubChem ID: 165675558
• Update Time: 2025-11-05

2-(3S)-3-aminobutyl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-aminobutyl-4,6-difluorophenol
• 2-[(3S)-3-aminobutyl]-4,6-difluorophenol
• EN300-1798584
• 2227703-10-6

• Inchi： 1S/C10H13F2NO/c1-6(13)2-3-7-4-8(11)5-9(12)10(7)14/h4-6,14H,2-3,13H2,1H3/t6-/m0/s1
• InChI Key： NFMGBNZZILVWJN-LURJTMIESA-N
• SMILES： FC1=CC(=CC(=C1O)CC[C@H](C)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3S)-3-aminobutyl-4,6-difluorophenol

Comprehensive Overview of 2-(3S)-3-aminobutyl-4,6-difluorophenol (CAS No. 2227703-10-6): Properties, Applications, and Research Insights

2-(3S)-3-aminobutyl-4,6-difluorophenol (CAS No. 2227703-10-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound combines a fluorinated phenol backbone with a chiral 3-aminobutyl side chain, making it a valuable intermediate for drug discovery and material science applications. Its stereospecific (3S) configuration and difluorophenol moiety contribute to its reactivity and potential biological activity, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated compounds like 2-(3S)-3-aminobutyl-4,6-difluorophenol has surged, driven by their enhanced metabolic stability and bioavailability—a hot topic in AI-driven drug design and computational chemistry. Researchers frequently search for terms such as "chiral building blocks," "fluorophenol derivatives," and "CAS 2227703-10-6 applications," reflecting the compound's relevance in modern synthetic workflows. Its role in peptide mimetics and enzyme inhibitors further underscores its versatility.

The synthesis of 2-(3S)-3-aminobutyl-4,6-difluorophenol typically involves asymmetric catalysis or resolution techniques to achieve the desired (3S)-stereochemistry, a process often optimized using machine learning algorithms—a cutting-edge intersection of chemistry and AI. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, meeting stringent requirements for pharmaceutical intermediates. This aligns with industry demands for green chemistry and sustainable synthesis, topics dominating academic and industrial discourse.

Beyond pharmaceuticals, CAS 2227703-10-6 has potential applications in agrochemicals and functional materials. Its difluorophenol group offers electron-withdrawing properties useful in designing liquid crystals or polymeric coatings. Such versatility answers common search queries like "fluorophenols in material science" or "chiral amines for catalysis," highlighting its cross-disciplinary appeal. Safety and handling protocols emphasize standard laboratory practices, avoiding hazards associated with reactive groups.

Ongoing research explores the compound's utility in proteolysis-targeting chimeras (PROTACs) and bioconjugation, areas trending in cancer therapeutics and diagnostic probes. The 3-aminobutyl linker in 2-(3S)-3-aminobutyl-4,6-difluorophenol is particularly scrutinized for its ability to modulate molecular interactions, a focus of structure-activity relationship (SAR) studies. These advancements address frequently asked questions about "innovative drug scaffolds" and "fluorine in medicinal chemistry."

In summary, 2-(3S)-3-aminobutyl-4,6-difluorophenol (CAS No. 2227703-10-6) exemplifies the convergence of chiral synthesis, fluorine chemistry, and biomolecular engineering. Its multifaceted applications and alignment with high-throughput screening methodologies position it as a compound of enduring scientific and industrial interest. Future directions may include nanocarrier functionalization or bioorthogonal chemistry, further expanding its utility in next-generation technologies.